![molecular formula C10H8Cl3N5 B1422747 6-(chloromethyl)-N-(3,5-dichlorophenyl)-1,3,5-triazine-2,4-diamine CAS No. 219817-21-7](/img/structure/B1422747.png)
6-(chloromethyl)-N-(3,5-dichlorophenyl)-1,3,5-triazine-2,4-diamine
Overview
Description
6-(Chloromethyl)-N-(3,5-dichlorophenyl)-1,3,5-triazine-2,4-diamine, often referred to as CMDC-TD, is a nitrogen-containing heterocyclic compound with potential applications in medicinal chemistry. It was first synthesized in the 1970s and has since been investigated for its potential use in the development of drugs and other chemical compounds. CMDC-TD has a unique structure and properties that make it a promising candidate for a variety of applications in the field of medicinal chemistry.
Scientific Research Applications
Herbicide Research
6-(chloromethyl)-N-(3,5-dichlorophenyl)-1,3,5-triazine-2,4-diamine is studied for its applications as a herbicide. Research on similar triazine compounds, such as atrazine and simazine, has shown their effectiveness in controlling various weeds in agricultural settings. These studies provide insights into the potential use of this compound in similar applications (Boydston & Slife, 1987), (Bhowmik & Nandihalli, 1988).
Environmental Impact Studies
Studies have also focused on the environmental impact of triazine herbicides, examining their dissipation kinetics in soil and the effect on non-target plant species. This research is crucial for understanding the environmental safety and degradation behavior of this compound (Baer & Calvet, 1999), (Hall & Hartwig, 1990).
Synthesis and Chemical Properties
Research into the synthesis of compounds related to this compound has been conducted, exploring their potential applications in chemistry and material science. This includes the synthesis of various bistriazines and their properties (Moral et al., 2010), (Yu et al., 2012).
Pharmaceutical Applications
There has been research into the pharmaceutical applications of triazine derivatives, including their potential use as antimalarial agents. This indicates the possibility of similar applications for this compound (Lourens et al., 2016).
Microbial Degradation
Studies on microbial degradation of triazine compounds help in understanding the biodegradability and environmental fate of this compound. This research is vital for assessing its environmental impact and developing bioremediation strategies (Mulbry, 1994).
Antimicrobial Activity
Recent studies have explored the antimicrobial properties of triazine derivatives. This suggests a potential area of research for this compound in developing new antimicrobial agents (Kushwaha & Sharma, 2022).
properties
IUPAC Name |
6-(chloromethyl)-2-N-(3,5-dichlorophenyl)-1,3,5-triazine-2,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl3N5/c11-4-8-16-9(14)18-10(17-8)15-7-2-5(12)1-6(13)3-7/h1-3H,4H2,(H3,14,15,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCLYSQCYDPUQCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)NC2=NC(=NC(=N2)N)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl3N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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